Cas no 195433-54-6 (Methanesulfonamide, N-(1-methylethyl)-N-(2-nitrophenyl)-)

• Product Name: Methanesulfonamide, N-(1-methylethyl)-N-(2-nitrophenyl)-
• CAS No: 195433-54-6
• MF: C₁₀H₁₄N₂O₄S
• MW: 258.294161319733
• CID: 3866603
• PubChem ID: 85746439
• Update Time: 2025-07-23

Methanesulfonamide, N-(1-methylethyl)-N-(2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide, N-(1-methylethyl)-N-(2-nitrophenyl)-
• N-Isopropyl-N-(2-nitrophenyl)methanesulfonamide
• DTXSID801213935
• N-(2-nitrophenyl)-N-(propan-2-yl)methanesulfonamide
• SCHEMBL25638000
• 195433-54-6
• N-(1-Methylethyl)-N-(2-nitrophenyl)methanesulfonamide
• N-(2-nitrophenyl)-N-propan-2-ylmethanesulfonamide
• BS-32013
• SB81367

• Inchi： 1S/C10H14N2O4S/c1-8(2)11(17(3,15)16)9-6-4-5-7-10(9)12(13)14/h4-8H,1-3H3
• InChI Key： GEESNODPSMLCJA-UHFFFAOYSA-N
• SMILES： CS(N(C(C)C)C1=CC=CC=C1[N+]([O-])=O)(=O)=O

Computed Properties

• Exact Mass: 258.06742811Da
• Monoisotopic Mass: 258.06742811Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 91.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on Methanesulfonamide, N-(1-methylethyl)-N-(2-nitrophenyl)-

Methanesulfonamide, N-(1-methylethyl)-N-(2-nitrophenyl)- (CAS No. 195433-54-6): A Comprehensive Overview

Methanesulfonamide, N-(1-methylethyl)-N-(2-nitrophenyl)-, identified by its CAS number 195433-54-6, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and chemical properties, plays a pivotal role in various scientific applications, particularly in the synthesis of novel pharmaceutical agents and agrochemicals. The combination of its molecular structure and functional groups makes it a versatile intermediate in organic synthesis, enabling researchers to explore new possibilities in drug design and material science.

The compound's molecular formula can be represented as C₉H₁₁N₂O₃S, which highlights its composition of carbon, hydrogen, nitrogen, oxygen, and sulfur atoms. The presence of multiple functional groups, including a nitro group and amide functionalities, contributes to its reactivity and utility in synthetic chemistry. Specifically, the N-(1-methylethyl) moiety enhances its solubility in organic solvents, making it easier to handle and incorporate into complex reaction schemes.

In recent years, Methanesulfonamide, N-(1-methylethyl)-N-(2-nitrophenyl)- has been extensively studied for its potential applications in medicinal chemistry. Researchers have been particularly interested in its role as a precursor in the synthesis of bioactive molecules. For instance, studies have demonstrated its utility in the preparation of sulfonamide-based drugs, which are known for their broad spectrum of biological activities. These drugs often exhibit antimicrobial, anti-inflammatory, and anticancer properties, making them valuable candidates for therapeutic intervention.

The nitro group in the molecule is a critical feature that influences its reactivity and pharmacological properties. Nitroaromatic compounds are well-documented for their ability to interact with biological targets at the molecular level. In particular, the nitro group can be reduced to an amine under specific conditions, which can alter the electronic properties of the molecule and potentially enhance its binding affinity to biological receptors. This transformation has been explored in the development of novel pharmacophores for treating various diseases.

Recent advancements in computational chemistry have further illuminated the potential of Methanesulfonamide, N-(1-methylethyl)-N-(2-nitrophenyl)- as a key intermediate. Molecular modeling studies have revealed that this compound can serve as a scaffold for designing molecules with improved pharmacokinetic profiles. By optimizing its structure through virtual screening techniques, researchers aim to develop more effective and selective drugs with reduced side effects. These computational approaches are increasingly becoming integral to drug discovery pipelines due to their efficiency and accuracy.

The synthesis of Methanesulfonamide, N-(1-methylethyl)-N-(2-nitrophenyl)- involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions followed by nitration and condensation steps. The use of advanced catalytic systems has also been explored to improve reaction efficiency and minimize byproduct formation. Such methodologies are essential for scaling up production while maintaining cost-effectiveness and environmental sustainability.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. Sulfonamide derivatives are widely used as herbicides and pesticides due to their ability to inhibit key enzymatic pathways in pests. Methanesulfonamide-based compounds have been investigated for their potential to disrupt metabolic processes in weeds and insects without harming beneficial organisms. This selective toxicity makes them attractive candidates for sustainable agricultural practices.

The environmental impact of Methanesulfonamide, N-(1-methylethyl)-N-(2-nitrophenyl)- is also a subject of interest among scientists. Studies have focused on understanding its degradation pathways and ecological persistence under various environmental conditions. Biodegradation studies indicate that under certain conditions, the compound can be broken down into less toxic metabolites by microbial action. However, concerns about its accumulation in aquatic systems have prompted researchers to explore greener synthetic methods that minimize environmental release.

The future directions for research on Methanesulfonamide, N-(1-methylethyl)-N-(2-nitrophenyl)- are multifaceted. Ongoing studies aim to expand its applications in drug discovery by exploring novel derivatives with enhanced biological activity. Additionally, efforts are being made to develop more sustainable synthetic routes that reduce reliance on hazardous reagents or solvents. Collaborative research initiatives between academia and industry are expected to accelerate these developments by leveraging complementary expertise and resources.

In conclusion, Methanesulfonamide, N-(1-methylethyl)-N-(2-nitrophenyl)- (CAS No. 195433-54-6) is a versatile chemical compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features make it a valuable intermediate in synthetic chemistry, while its functional groups enable diverse biological activities. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing global challenges related to health and agriculture.